Cas no 1849953-95-2 (Cyclopentanepropanamide, α-amino-2,2-difluoro-)

Cyclopentanepropanamide, α-amino-2,2-difluoro-, is a fluorinated organic compound featuring a cyclopentane backbone with an amide-linked propanamide moiety. The presence of difluoromethyl groups at the α-position enhances its stability and potential reactivity, making it valuable in pharmaceutical and agrochemical applications. The fluorine atoms contribute to improved metabolic resistance and bioavailability, while the amino group offers versatility for further functionalization. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, where its structural rigidity and electronic properties can influence binding affinity and selectivity. Its well-defined stereochemistry also allows for precise control in chiral synthesis.

Cyclopentanepropanamide, α-amino-2,2-difluoro- structure

1849953-95-2 structure

Product Name:Cyclopentanepropanamide, α-amino-2,2-difluoro-

CAS No:1849953-95-2

MF:C₈H₁₄F₂N₂O

MW:192.206368923187

CID:5938258

PubChem ID:130764166

Update Time:2025-06-07

Cyclopentanepropanamide, α-amino-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

- Cyclopentanepropanamide, α-amino-2,2-difluoro-
- 2-Amino-3-(2,2-difluorocyclopentyl)propanamide
- EN300-1298801
- 1849953-95-2
- Inchi： 1S/C8H14F2N2O/c9-8(10)3-1-2-5(8)4-6(11)7(12)13/h5-6H,1-4,11H2,(H2,12,13)
- InChI Key： UYTAKKVEZBIIBA-UHFFFAOYSA-N
- SMILES： C(C1CCCC1(F)F)C(N)C(=O)N

Computed Properties

Exact Mass: 192.10741940g/mol
Monoisotopic Mass: 192.10741940g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 208
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 69.1Å²

Experimental Properties

Density: 1.20±0.1 g/cm3(Predicted)
Boiling Point: 317.2±22.0 °C(Predicted)
pka: 15.98±0.50(Predicted)

Cyclopentanepropanamide, α-amino-2,2-difluoro- Pricemore >>

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